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Introduction DOWEX™ 50 is a robust, gel-type, strongly acidic cation exchange resin. It is

composed of a polystyrene matrix cross-linked with divinylbenzene and functionalized with

sulfonic acid groups (-SO₃H).[1][2][3] This resin is widely used in various applications, including

water softening, deionization, and the separation of chemical and pharmaceutical compounds.

[3][4][5] The ion exchange capacity is a critical parameter that defines the number of

exchangeable ions the resin can bind per unit volume or mass.[6] Accurately determining this

capacity is essential for process optimization, quality control, and ensuring reliable performance

in applications such as chromatography and purification.[7][8]

This application note provides detailed protocols for determining both the gravimetric (meq/g)

and volumetric (meq/mL) ion exchange capacity of DOWEX™ 50 resin in its hydrogen (H+)

form.

Principle of Measurement The total ion exchange capacity is determined by converting the

resin to its hydrogen (H+) form and then displacing the hydrogen ions with a concentrated

solution of a neutral salt, typically sodium chloride (NaCl). The strong acid functional groups (R-

SO₃H) on the resin readily exchange their protons (H+) for sodium ions (Na+) from the solution.

[9] The liberated hydrogen ions in the eluate are then quantified by titration with a standardized

solution of sodium hydroxide (NaOH).[7][9]
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The exchange reaction is as follows: R-SO₃H + Na⁺ → R-SO₃Na + H⁺[9]

By measuring the amount of H+ released, the total exchange capacity of the resin can be

calculated.

Quantitative Specifications of DOWEX™ Resins
The following table summarizes typical specifications for common variants of DOWEX™ 50W

resins. These values can vary slightly based on the specific product grade and supplier.

Parameter DOWEX™ 50WX2 DOWEX™ 50WX8 References

Matrix Composition

Sulfonated

Polystyrene-

Divinylbenzene (Gel)

Sulfonated

Polystyrene-

Divinylbenzene (Gel)

[1][2]

Cross-linking 2% Divinylbenzene 8% Divinylbenzene [1][2]

Functional Group Sulfonic Acid Sulfonic Acid [2]

Ionic Form (as

shipped)
Hydrogen (H+)

Hydrogen (H+) or

Sodium (Na+)
[1][2]

Total Exchange

Capacity (Volumetric)

≥0.6 meq/mL (wetted

bed volume)

≥1.7 eq/L (or 1.7

meq/mL)
[1][2]

Moisture Holding

Capacity
74-82% (H+ form) 50-58% (H+ form) [1]

Particle Size (Mesh)
50-100, 100-200, 200-

400

16-50, 50-100, 100-

200, 200-400
[1][2]

Maximum Operating

Temperature
150 °C 150 °C [1][2]

Operating pH Range 0-14 0-14 [1][2]
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Protocol 1: Resin Preparation and Conditioning (H⁺
Form)
To ensure accurate capacity determination, the resin must be fully hydrated and converted to

the hydrogen (H⁺) form.

Materials:

DOWEX™ 50 resin

Deionized (DI) water

1 M Hydrochloric acid (HCl)

Beakers

Glass stirring rod

Procedure:

Hydration: If the resin is dry, weigh the desired amount and place it in a beaker. Add enough

DI water to fully submerge the resin. Allow the resin to soak for at least 4 hours, or overnight,

to ensure complete hydration and swelling.[10]

Washing: Gently stir the resin slurry and allow the beads to settle. Decant the supernatant

liquid to remove any fine particles or impurities. Repeat this washing step with DI water 3-4

times.[10]

Acid Activation: Decant the water and add 1 M HCl to the resin. The volume of the acid

should be at least twice the volume of the resin. Stir the slurry gently for 15-20 minutes.

Allow the resin to sit in the acid solution for at least 1 hour to convert it completely to the H⁺

form.[10]

Rinsing: Decant the acid solution. Wash the resin thoroughly with DI water, decanting the

supernatant after each wash. Check the pH of the rinse water after each step. Continue

rinsing until the pH of the eluting water is neutral (pH ~6-7). This indicates that all excess

acid has been removed.[10]
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Storage: Store the conditioned resin submerged in DI water in a sealed container until use.

[10]

Protocol 2: Determination of Gravimetric Ion Exchange
Capacity (meq/g)
This protocol determines the capacity per unit mass of the resin.

Materials and Equipment:

Conditioned DOWEX™ 50 resin (H⁺ form)

1 M Sodium chloride (NaCl) solution

0.1 M Sodium hydroxide (NaOH) solution, standardized

Phenolphthalein indicator solution

Analytical balance

100 mL or 250 mL Beaker or Erlenmeyer flask

50 mL Burette

Stir plate and stir bar (optional)

Procedure:

Weighing: Accurately weigh approximately 0.5 g of the conditioned, moist resin into a clean

beaker or flask. Record the exact mass.[9]

Ion Exchange: Add 50 mL of 1 M NaCl solution to the resin.[9] Stir the slurry for a minimum

of 5 minutes to ensure complete exchange of H⁺ ions with Na⁺ ions.[9]

Preparation for Titration: Add approximately 50 mL of DI water to the slurry to ensure the

electrode (if using a pH meter) or the solution volume is sufficient for titration.[9] Add 2-3

drops of phenolphthalein indicator. The solution should be colorless.
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Titration: Titrate the liberated H⁺ ions with the standardized 0.1 M NaOH solution until the

first stable, pale pink endpoint is reached.[7] The pink color should persist for at least 30

seconds.

Record Volume: Record the volume of NaOH solution used for the titration.

Replicates: Perform the procedure in triplicate to ensure precision.

Protocol 3: Determination of Volumetric Ion Exchange
Capacity (meq/mL)
This protocol determines the capacity per unit volume of the swollen resin bed.

Materials and Equipment:

All materials from Protocol 2

Chromatography column (10-15 mm diameter) with a bottom frit[1]

Graduated cylinder

Procedure:

Column Packing: Place a small plug of glass wool at the bottom of the chromatography

column.[7] Transfer a slurry of the conditioned resin into the column and allow it to settle,

ensuring no air bubbles are trapped in the resin bed.[11]

Measure Volume: Once a stable bed is formed, carefully measure the volume of the swollen

resin bed (in mL).

Ion Exchange: Pass at least 50 mL of 1 M NaCl solution through the resin bed at a slow flow

rate (e.g., 2-3 mL/minute).[7] Collect all the eluate in a clean beaker or Erlenmeyer flask.

Rinsing: Rinse the column with 2-3 bed volumes of DI water and collect this rinse water in

the same flask as the eluate to ensure all liberated H⁺ ions are collected.

Titration: Add 2-3 drops of phenolphthalein indicator to the collected eluate and titrate with

standardized 0.1 M NaOH as described in Protocol 2 (steps 4-6).
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Calculations
The ion exchange capacity is calculated based on the titration results.

Gravimetric Capacity (meq/g): Use the following formula to calculate the capacity in

milliequivalents per gram of moist resin:

Capacity (meq/g) = (Volume of NaOH (L) × Molarity of NaOH (mol/L)) / Mass of resin (g) ×

1000[1]

Note: To express capacity per gram of dry resin, the moisture content of the resin must be

determined separately by drying a sample to a constant weight.

Volumetric Capacity (meq/mL): Use the following formula to calculate the capacity in

milliequivalents per milliliter of swollen resin:

Capacity (meq/mL) = (Volume of NaOH (L) × Molarity of NaOH (mol/L)) / Volume of resin bed

(mL) × 1000

Workflow and Data Visualization
The following diagrams illustrate the logical workflow for determining the ion exchange capacity

and the underlying chemical principle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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